Sodium nitrite

Specification

• CAS No.: 7632-00-0
• Molecular Formula: NO2.Na; NaNO2; NNaO2
• Molecular Weight: 68.995 g/mol
• IUPAC Name: sodium;nitrite
• Standard InChI: InChI=1S/HNO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
• Standard InChI Key: LPXPTNMVRIOKMN-UHFFFAOYSA-M
• Isomeric SMILES: N(=O)[O-].[Na+]
• SMILES: N(=O)[O-].[Na+]
• Canonical SMILES: N(=O)[O-].[Na+]
• Boiling Point: Decomposes at 608 °F (NTP, 1992); 239 °F at 760 mmHg (USCG, 1999)
• Colorform: White, orthorhombic crystals; White or slightly yellow granules, rods, or powder; Slightly yellowish or white crystals, pellets, sticks or powde
• Melting Point: 520 °F (NTP, 1992); 30 °F (USCG, 1999); 271 °C; No melting point; decomposes at 280 °C

Introduction

Chemical Properties and Physical Characteristics

Structure and Composition

Sodium nitrite has the chemical formula NaNO₂, where the nitrogen atom exhibits a valency of +III. This inorganic salt consists of sodium cations (Na⁺) and nitrite anions (NO₂⁻). The molecular structure features nitrogen atoms and oxygen atoms with single pairs of electrons, enabling sodium nitrite to function as a ligand that can form complexes with numerous metal ions. This structural characteristic contributes significantly to its versatility in various chemical applications and reactions.

Physical Characteristics

Sodium nitrite appears as a colorless or yellow crystalline substance with an orthorhombic crystal structure. It has a relative density of 2.168 (measured at 0°C) and demonstrates significant solubility in water and liquid ammonia. The compound exhibits a melting point of 271°C and undergoes decomposition when heated to approximately 320°C. When dissolved in water, sodium nitrite produces an alkaline solution due to nitrate hydrolysis, which influences its behavior in various applications. Its high solubility in water makes it particularly useful in numerous industrial processes and applications.

Chemical Reactivity

Sodium nitrite demonstrates both reduction and oxidation characteristics, though it primarily functions as an oxidizing agent. In acidic solutions, its oxidative properties predominate, while in alkaline solutions or in the presence of strong oxidizing agents, its reductive properties become more pronounced. When exposed to air, sodium nitrite gradually reacts with oxygen to produce sodium nitrate through the chemical reaction: NaNO₂ + ½O₂ = NaNO₃. This oxidation process must be considered when storing and handling the compound.

The compound acts as a strong oxidizing agent at elevated temperatures and supports combustion, making it a potential fire hazard when improperly handled. When sodium nitrite comes into contact with sulfur, phosphorus, or organic materials, friction or impact can trigger combustion or explosion, necessitating careful handling protocols. In the presence of strong acids, sodium nitrite can undergo nitritation to form nitric acid, with the nitrite being particularly unstable and prone to decomposition into nitrogen dioxide, nitric oxide, and water.

Production Methods and Industrial Synthesis

Industrial Production Processes

The commercial production of sodium nitrite typically involves the reaction of sodium nitrate with lead under heated conditions, represented by the chemical equation: NaNO₃ + Pb = NaNO₂ + PbO. Following this reaction, the mixture undergoes hot water treatment to dissolve the sodium nitrite. Filtration removes the insoluble lead oxide, after which the filtrate undergoes concentration and crystallization to obtain sodium nitrite crystals. This production method has been standardized to ensure consistent quality and purity of the final product.

Quality Control and Purification

The industrial production of sodium nitrite requires stringent quality control measures to ensure product purity and consistency. The crystallization process must be carefully controlled to produce sodium nitrite with minimal impurities. Following crystallization, additional purification steps may be implemented to meet specific industry requirements, particularly for pharmaceutical and food-grade applications where purity standards are exceptionally high. These purification processes are essential for removing potential contaminants that could impact the safety or efficacy of the final product.

Industrial Applications

Chemical Manufacturing and Synthesis

The primary industrial use of sodium nitrite is in the production of organonitrogen compounds. It serves as a crucial reagent for converting amines into diazo compounds, which are key precursors to many dyes, particularly diazo dyes used in textile and printing industries. Additionally, sodium nitrite facilitates the production of nitroso compounds that find extensive application in the rubber industry. Its versatility as a chemical reagent makes it indispensable in numerous organic synthetic pathways and manufacturing processes.

Metallurgical Applications

In metallurgy, sodium nitrite is employed for various processes including phosphatizing and detinning. The compound's properties make it particularly useful in metal treatment applications where precise chemical reactions are required. Its ability to form complexes with metal ions makes it valuable in various metallurgical processes where controlled chemical reactions are necessary for achieving specific material properties or surface treatments.

Corrosion Inhibition

Sodium nitrite functions effectively as a corrosion inhibitor and is incorporated into industrial greases as an additive. It is also utilized as an aqueous solution in closed-loop cooling systems to prevent corrosion of metal components. In its molten state, sodium nitrite serves as a heat transfer medium in certain industrial applications. These applications leverage the compound's chemical properties to protect metal surfaces from oxidative degradation and extend the operational life of industrial equipment.

Food Industry Applications

Preservation and Antimicrobial Properties

One of the most recognized applications of sodium nitrite is as a food preservative, particularly in cured meats such as ham, hot dogs, sausages, and bacon. The nitrite ion effectively inhibits bacterial growth, with particular efficacy against Clostridium botulinum, the organism responsible for producing deadly botulism toxin. This preservative function has made sodium nitrite an essential component in meat processing, significantly enhancing food safety by preventing the growth of pathogenic bacteria.

Color Fixation and Consumer Appeal

Beyond its preservative functions, sodium nitrite plays a crucial role in improving the visual appeal of processed meats. When added to meat products, sodium nitrite reacts with myoglobin to produce color changes, initially converting to nitrosomyoglobin (bright red) and then, upon heating, to nitrosohemochrome (pink pigment). This reaction produces the characteristic pink color associated with cured meats, enhancing consumer appeal. The application in red meat packaging prevents the browning that occurs when blood is exposed to air, maintaining a bright red color that consumers typically associate with freshness.

Pharmacological Properties and Medical Applications

Vasodilatory Effects and Cardiovascular Applications

Sodium nitrite exhibits significant vasodilatory properties, making it valuable in treating various cardiovascular conditions. Research demonstrates that sodium nitrite treatment effectively reduces arterial blood pressure in genetically hypertensive rats (SHR) and improves endothelium-dependent relaxations in their aortae. These effects occur through increased phosphorylation of endothelial nitric oxide synthase (eNOS) and heat shock protein 90 (Hsp-90) expression. The compound's ability to function as a vasodilator has led to its exploration in human and veterinary medicines for reducing blood pressure.

Mechanism of Action in Hypertension Treatment

The antihypertensive effects of sodium nitrite involve complex biochemical pathways. Studies indicate that in vivo sodium nitrite treatment increases total nitric oxide (NO) and cyclic guanosine monophosphate (cGMP) levels in SHR aorta. This increase in NO production is evidenced by enhanced 4-amino-5-Methylamino-2',7-Difluorofluorescein Diacetate (DAF-FM) fluorescence staining in aortic rings of sodium nitrite-treated SHR compared to controls. The increased NO level correlates with elevated total cGMP levels, indicating that sodium nitrite's antihypertensive effect operates through the NO-cGMP pathway.

Treatment of Cyanide Poisoning

One of the most critical medical applications of sodium nitrite is as an antidote for cyanide poisoning. The compound's mechanism of action in this context involves converting hemoglobin to methemoglobin, which then binds with cyanide to form cyanomethemoglobin, effectively removing free cyanide from circulation. This application demonstrates the compound's life-saving potential in emergency medicine, where rapid intervention is essential for treating acute cyanide toxicity.